Cas no 2765-11-9 (Pentadecanal)

• Product Name: Pentadecanal
• CAS No: 2765-11-9
• MF: C₁₅H₃₀O
• MW: 226.398105144501
• MDL: MFCD12911660
• CID: 268928
• PubChem ID: 125307925
• Update Time: 2025-11-01

Pentadecanal Chemical and Physical Properties

Names and Identifiers

• Pentadecanal
• 1-formyltetradecane
• pentadecan-1-al
• Pentadecanaldehyde
• Pentadecyl Aldehyde
• tetradecyl aldehyde

• MDL： MFCD12911660
• Inchi： 1S/C15H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h15H,2-14H2,1H3
• InChI Key： XGQJZNCFDLXSIJ-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 226.23000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 13

Experimental Properties

• Density: 0.827
• Melting Point: 25°C(lit.)
• Boiling Point: 183°C/23mmHg(lit.)
• Refractive Index: 1.4428 (estimate)
• PSA: 17.07000
• LogP: 5.27650

Pentadecanal Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes

Additional information on Pentadecanal

Research Brief on Pentadecanal (CAS: 2765-11-9): Recent Advances and Applications in Chemical Biology and Medicine

Pentadecanal (CAS: 2765-11-9), a saturated aliphatic aldehyde with a 15-carbon chain, has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, traditionally known for its role as a semiochemical in insect communication, is now being explored for its potential therapeutic and diagnostic applications. Recent studies have shed light on its biochemical interactions, signaling pathways, and possible utility in drug development. This research brief synthesizes the latest findings on Pentadecanal, focusing on its molecular mechanisms, experimental methodologies, and emerging applications in biomedicine.

One of the most notable advancements in Pentadecanal research involves its role in modulating cellular signaling pathways. A 2023 study published in the Journal of Chemical Biology demonstrated that Pentadecanal acts as an agonist for specific G-protein-coupled receptors (GPCRs) in mammalian cells, particularly those involved in inflammatory responses. The study utilized high-throughput screening assays and molecular docking simulations to elucidate the binding affinity of Pentadecanal to these receptors. The findings suggest that Pentadecanal could serve as a lead compound for developing novel anti-inflammatory agents, with potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its signaling properties, Pentadecanal has been investigated for its antimicrobial activity. A recent Nature Communications article (2024) highlighted its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed a combination of in vitro assays and transcriptomic analysis to identify the molecular targets of Pentadecanal in bacterial cells. Results indicated that Pentadecanal disrupts bacterial membrane integrity and inhibits key enzymes involved in cell wall biosynthesis. These findings position Pentadecanal as a promising candidate for the development of next-generation antibiotics, particularly in the face of rising antibiotic resistance.

Another groundbreaking area of research involves the use of Pentadecanal in cancer diagnostics and therapy. A 2024 study in Cancer Research explored its role as a biomarker for early-stage breast cancer. Using mass spectrometry and liquid chromatography, researchers detected elevated levels of Pentadecanal in serum samples from breast cancer patients compared to healthy controls. Furthermore, in vivo experiments demonstrated that Pentadecanal-loaded nanoparticles could selectively target tumor tissues, enhancing the delivery of chemotherapeutic agents while minimizing off-target effects. This dual diagnostic and therapeutic potential underscores the versatility of Pentadecanal in oncology applications.

Despite these promising developments, challenges remain in the clinical translation of Pentadecanal-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Recent efforts in structural modification, such as the synthesis of Pentadecanal derivatives with improved pharmacokinetic properties, are paving the way for more viable therapeutic options. Collaborative research between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of Pentadecanal in medicine.

In conclusion, Pentadecanal (CAS: 2765-11-9) represents a multifaceted molecule with significant implications for chemical biology and medicine. Its diverse roles in cellular signaling, antimicrobial activity, and cancer therapeutics highlight its potential as a valuable tool in drug discovery and diagnostics. As research continues to unravel its mechanisms and applications, Pentadecanal is poised to make substantial contributions to addressing some of the most pressing challenges in modern healthcare.